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For Researchers, Scientists, and Drug Development Professionals

Introduction
Calcium 2-ethylhexanoate, a calcium salt of 2-ethylhexanoic acid, is a compound with diverse

industrial applications, including its use as a drier in paints and coatings, a heat stabilizer in

plastics, and a catalyst in various chemical reactions.[1] Its solubility in organic solvents makes

it a versatile ingredient in non-aqueous formulations. While not typically an active

pharmaceutical ingredient, its properties may be of interest to drug development professionals

for formulation purposes, such as in topical preparations or as a component in drug delivery

systems. This guide provides a comprehensive overview of its molecular structure,

physicochemical properties, synthesis, and analytical characterization.

Molecular Structure and Identification
Calcium 2-ethylhexanoate is a metal carboxylate. The structure consists of a central calcium

ion (Ca²⁺) coordinated to two 2-ethylhexanoate anions. The 2-ethylhexanoate ligand is a

branched-chain carboxylate, which imparts lipophilic characteristics to the molecule.

Table 1: Molecular Identifiers
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Identifier Value

Chemical Formula C₁₆H₃₀CaO₄

Molecular Weight 326.48 g/mol [2]

CAS Number 136-51-6

InChI

InChI=1S/2C8H16O2.Ca/c21-3-5-6-7(4-

2)8(9)10;/h27H,3-6H2,1-2H3,(H,9,10);/q;;+2/p-

2[3]

SMILES CCCCC(CC)C(=O)O[Ca]OC(=O)C(CC)CCCC[3]

Synonyms
Calcium bis(2-ethylhexanoate), 2-Ethylhexanoic

acid calcium salt, Calcium octoate[4]

Physicochemical Properties
The physical and chemical properties of calcium 2-ethylhexanoate are crucial for its

application and handling.

Table 2: Physicochemical Data

Property Value

Appearance White to off-white powder or viscous liquid[1][2]

Melting Point Not available (may decompose)

Boiling Point 228 °C at 760 mmHg[2]

Density ~1.07 g/cm³ at 20 °C[5]

Vapor Pressure 0-4 Pa at 20 °C[5]

Solubility

Insoluble in water.[2] Soluble in organic solvents

such as mineral spirits, xylene, N,N-

dimethylformamide, and methanol. Sparingly

soluble in glacial acetic acid and very slightly

soluble in chloroform.[6]
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Synthesis of Calcium 2-Ethylhexanoate
Calcium 2-ethylhexanoate is typically synthesized through a neutralization reaction between

2-ethylhexanoic acid and a calcium source, such as calcium hydroxide or calcium oxide, or via

a double decomposition reaction.[6][7]

Reactants

Reaction Process

Purification

2-Ethylhexanoic Acid

Mix reactants to form a slurry

Calcium Hydroxide Mineral Spirits (Solvent) Tripropylene Glycol (Co-solvent)

Heat to 250°F (121°C) for 30 min

Azeotropic removal of water

Filter the reaction mixture

Add additional mineral spirits

Calcium 2-Ethylhexanoate Solution
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Synthesis of Calcium 2-Ethylhexanoate

Experimental Protocol: Synthesis from Calcium
Hydroxide
This protocol is adapted from the procedure described in US Patent 3,705,852.[6]

Materials:

2-Ethylhexanoic acid (2.5 mols, 362 g)

Calcium hydroxide (1.25 mols, 92.5 g)

Mineral spirits (450 g)

Tripropylene glycol (grams as needed)

Reaction vessel with agitation and a Dean-Stark apparatus for water removal

Procedure:

To an agitated slurry of calcium hydroxide in mineral spirits and tripropylene glycol in the

reaction vessel, slowly add the 2-ethylhexanoic acid.

After the complete addition of the acid, heat the mixture to 250°F (121°C).

Maintain this temperature for 30 minutes to facilitate the reaction and remove the water

formed during the neutralization via azeotropic distillation.

After cooling, filter the reaction mixture to remove any unreacted solids.

Add additional mineral spirits to the filtrate to achieve the desired concentration of the final

product.

Analytical Characterization
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The identity and purity of calcium 2-ethylhexanoate can be determined using various

analytical techniques, primarily Fourier-Transform Infrared (FTIR) Spectroscopy and Nuclear

Magnetic Resonance (NMR) Spectroscopy.

FTIR Analysis NMR Analysis

Calcium 2-Ethylhexanoate Sample

Prepare sample (e.g., KBr pellet or as a thin film) Dissolve sample in a deuterated solvent (e.g., CDCl3)

Acquire IR spectrum

Analyze characteristic peaks

Structural Confirmation and Purity Assessment

Acquire 1H and 13C NMR spectra

Analyze chemical shifts and integrations

Click to download full resolution via product page

General Analytical Workflow

Fourier-Transform Infrared (FTIR) Spectroscopy
FTIR spectroscopy is a powerful tool for identifying the functional groups present in a molecule.

The IR spectrum of calcium 2-ethylhexanoate is characterized by the absence of the broad

O-H stretch of the carboxylic acid and the presence of strong carboxylate anion stretches.

Table 3: Characteristic FTIR Absorption Peaks
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Wavenumber (cm⁻¹) Functional Group Description

2960-2850 C-H Alkyl stretching vibrations

1580-1540 C=O
Asymmetric stretching of the

carboxylate anion

1460-1410 C=O
Symmetric stretching of the

carboxylate anion

5.1.1. Experimental Protocol: FTIR Analysis (KBr Pellet Method)

Materials:

Calcium 2-ethylhexanoate

Potassium bromide (KBr), spectroscopy grade

Mortar and pestle

Pellet press

Procedure:

Thoroughly grind 1-2 mg of calcium 2-ethylhexanoate with approximately 100-200 mg of

dry KBr in a mortar.

Transfer the finely ground powder to a pellet press die.

Apply pressure (typically 8-10 tons) for several minutes to form a transparent or translucent

pellet.

Place the KBr pellet in the sample holder of the FTIR spectrometer.

Acquire the background spectrum of the empty sample compartment.

Acquire the spectrum of the sample from approximately 4000 to 400 cm⁻¹.

Process the spectrum to identify the characteristic absorption peaks.
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Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy provides detailed information about the carbon-hydrogen framework of the

molecule.

Table 4: Predicted ¹H and ¹³C NMR Chemical Shifts (in CDCl₃)

¹H NMR Assignment ¹³C NMR Assignment

~2.2 ppm (m, 1H) -CH(CH₂CH₃)COO⁻ ~180 ppm -COO⁻

~1.6-1.2 ppm (m, 8H) -CH₂- groups ~45 ppm -CH(CH₂CH₃)COO⁻

~0.9 ppm (t, 6H) -CH₃ groups ~30, 28, 25, 22 ppm -CH₂- groups

~14, 11 ppm -CH₃ groups

Note: Actual chemical shifts may vary depending on the solvent and concentration.

5.2.1. Experimental Protocol: NMR Analysis

Materials:

Calcium 2-ethylhexanoate

Deuterated solvent (e.g., chloroform-d, CDCl₃)

NMR tube

Procedure:

Dissolve approximately 10-20 mg of calcium 2-ethylhexanoate in about 0.6-0.7 mL of the

deuterated solvent in a clean, dry NMR tube.

Cap the NMR tube and gently agitate to ensure complete dissolution.

Place the NMR tube in the spectrometer's spinner turbine and insert it into the magnet.

Lock and shim the spectrometer to optimize the magnetic field homogeneity.
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Acquire the ¹H NMR spectrum, followed by the ¹³C NMR spectrum.

Process the spectra, including Fourier transformation, phase correction, and baseline

correction.

Reference the chemical shifts to the residual solvent peak or an internal standard (e.g.,

TMS).

Integrate the peaks in the ¹H NMR spectrum to determine the relative number of protons.

Applications in Research and Development
While primarily an industrial chemical, the properties of calcium 2-ethylhexanoate may be

leveraged in pharmaceutical and drug development contexts. Its lipophilic nature and ability to

form complexes could be explored for:

Topical Formulations: As a thickening or stabilizing agent in creams and ointments.

Drug Solubilization: Aiding the dissolution of poorly water-soluble drugs in lipid-based

formulations.

Precursor for Calcium-Containing Materials: Use in the synthesis of calcium-based

nanoparticles or other drug delivery systems.

It is important to note that calcium 2-ethylhexanoate has been flagged for potential

developmental toxicity, and therefore, its use in pharmaceutical applications would require

thorough toxicological evaluation.[8]

Conclusion
Calcium 2-ethylhexanoate is a well-defined organometallic compound with established

industrial uses. This guide has provided a detailed overview of its molecular structure,

physicochemical properties, synthesis, and analytical characterization methods. The provided

experimental protocols offer a practical starting point for researchers and scientists working

with this compound. While its direct application in drug formulations is not widespread, its

unique properties may offer opportunities for innovative formulation strategies, contingent upon

rigorous safety assessments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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